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Diclosulam & Adjuvant Synergy: Technical
Support Center

Welcome to the technical support center for enhancing the activity of the herbicide diclosulam.
This resource is designed for researchers, scientists, and professionals in drug development
and crop science. Here you will find troubleshooting guidance and frequently asked questions
to optimize your experiments when using diclosulam with adjuvants or surfactants.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for diclosulam?

Al: Diclosulam is a selective, pre-emergent herbicide belonging to the triazolopyrimidine
sulfonanilide family.[1][2] Its primary mode of action is the inhibition of the enzyme acetolactate
synthase (ALS), which is crucial for the synthesis of branched-chain amino acids (leucine,
isoleucine, and valine) in plants.[3][4] By blocking this enzyme, diclosulam halts cell division
and plant growth, ultimately leading to the death of susceptible weeds.[2][3] It is primarily
effective against broadleaf weeds and some sedges.[2][3]

Q2: Why should I consider using an adjuvant or surfactant with diclosulam?

A2: Adjuvants are substances added to a spray tank to modify the biological activity or
application characteristics of a pesticide.[5] For a post-emergence application of diclosulam,
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adjuvants can significantly enhance performance. They work by reducing the surface tension of
spray droplets, which allows for better spreading and coverage on the leaf surface.[6][7]
Certain adjuvants, like oils, can also improve the penetration of the herbicide through the waxy
cuticle of the leaf, leading to increased absorption and greater efficacy, especially under
adverse conditions like drought.[6][8] Research has shown that adding an adjuvant like
ethoxylated isodecyl alcohol can increase the efficiency of diclosulam, allowing for effective
weed control at lower application rates.[9][10]

Q3: What types of adjuvants are commonly used with herbicides like diclosulam?

A3: There are several categories of adjuvants, each with a specific function:[11][12]

o Surfactants (Non-ionic, Anionic, Cationic): These are "surface active agents" that reduce the
surface tension of water, improving the wetting and spreading of the spray solution on a leaf.
[6][7] Non-ionic surfactants (NIS) are most commonly recommended for use with systemic
herbicides.[7]

» Oil Concentrates (Crop Oils, Methylated Seed Oils): These adjuvants increase herbicide
absorption by helping to dissolve the leaf's waxy cuticle.[8][11] Methylated seed oils (MSO)
are generally more aggressive and effective than crop oil concentrates (COC), especially in
stressful environmental conditions.[6][8]

o Nitrogen-Based Fertilizers (Ammonium Sulfate): These are often used to overcome
antagonism from hard water and can improve the uptake of some herbicides.[5][11]

Q4: Can using the wrong adjuvant or an incorrect rate lead to negative consequences?

A4: Yes. Using an inappropriate adjuvant or an incorrect concentration can lead to several
issues. It may result in reduced herbicide efficacy, or worse, cause phytotoxicity (injury) to the
desired crop.[7][13] For example, MSO adjuvants, while highly effective, can increase the risk
of crop injury, especially at high temperatures.[8] Furthermore, some adjuvants may be
incompatible with certain pesticide formulations, leading to problems in the spray tank like
product separation or the formation of clumps that can clog equipment.[14] It is critical to
always consult the herbicide label for recommendations and to perform a jar test before tank-
mixing new combinations.[6][15]
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Troubleshooting Guides

Problem 1: Poor control of specific broadleaf weeds (e.g., Chenopodium album, Amaranthus
retroflexus) despite applying the recommended rate of diclosulam.

Possible Cause: Insufficient herbicide uptake by the target weed. This can be due to
environmental factors (low humidity, drought) causing the weed to develop a thicker, waxier
leaf cuticle, or the inherent characteristics of the weed species.[6][8]

Solution: Incorporate an activator adjuvant into your spray solution. For post-emergence
applications, research has demonstrated that adding an adjuvant like ethoxylated isodecyl
alcohol (EIAD) significantly improves the efficacy of diclosulam against weeds such as
Chenopodium album, Amaranthus retroflexus, Ambrosia artemisiifolia, and Persicaria
maculosa.[9][10] The addition of the adjuvant was most effective at the minimum application
rate of diclosulam.[10] Consider using a Methylated Seed Oil (MSO) adjuvant, as they are
particularly effective at dissolving the leaf cuticle and enhancing herbicide absorption.[6][8]

Problem 2: Diclosulam application is ineffective against grassy weeds.

Possible Cause: Diclosulam has a limited spectrum of activity and is primarily effective
against broadleaf weeds.[3] It provides poor control of most grass species.[16]

Solution: Do not rely on diclosulam alone for grass control. For effective management of
grassy weeds, diclosulam should be tank-mixed with a herbicide specifically targeting
grasses.[16] For example, a mixture of diclosulam and metolachlor has been evaluated for
broader-spectrum control.[16] Always check for compatibility between tank-mix partners.

Problem 3: Inconsistent results or reduced efficacy when applying diclosulam under dry or
low-humidity conditions.

» Possible Cause: Environmental stress, such as drought, can lead to weeds with thicker
cuticles that are more resistant to herbicide penetration. Additionally, spray droplets can
evaporate more quickly in low humidity, reducing the time available for absorption.[6]

e Solution: The use of an oil-based adjuvant is highly recommended in these conditions. Crop
Oil Concentrates (COC) or Methylated Seed Oils (MSO) slow the drying of the spray droplet
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on the leaf surface and improve penetration through the waxy cuticle, increasing the
potential for herbicide absorption.[6][8][11]

Problem 4: The spray mixture is showing signs of incompatibility (e.g., clumping, separation)
after adding an adjuvant.

o Possible Cause: The selected adjuvant is not compatible with the diclosulam formulation or
other components in the tank mix. Physical or chemical incompatibility can prevent the
products from mixing correctly.[14]

o Solution: Always perform a "jar test" before mixing a full tank. A jar test involves mixing small,
proportional quantities of all spray components (water, diclosulam, adjuvant, etc.) in a clear
glass jar to check for any signs of incompatibility.[6] Additionally, follow the correct mixing
order. Generally, you should fill the tank halfway with water, add utility adjuvants (like water
conditioners), add the herbicide, and then add the activator adjuvant (like a surfactant or oil)
last, just before topping off the tank.[15]

Data Presentation: Enhancing Diclosulam Efficacy

The following table summarizes data from a study evaluating the impact of the adjuvant
Ethoxylated Isodecyl Alcohol (EIAD) on the efficacy of post-emergence diclosulam applications
against various weeds.

Diclosulam . Efficacy
Target Weed . Adjuvant .
. Rate (g a.i. Increase with Reference
Species (EIADb) )
ha-?) Adjuvant (%)
Chenopodium
11.25 Yes 24% [9]
album
Amaranthus
11.25 Yes 15% [9]
retroflexus
Ambrosia
o 11.25 Yes 19% [9]
artemisiifolia
Persicaria
11.25 Yes 22% [9]
maculosa
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Note: The efficacy increase is reported as the percentage improvement in weed control when
the adjuvant was added compared to diclosulam alone at the same rate.

Experimental Protocols

Protocol 1: Field Trial for Evaluating Diclosulam and
Adjuvant Efficacy

o Experimental Design:
o Select a field with a known and uniform infestation of the target weed species.

o Use a randomized complete block design with at least four replications for each treatment.
[16]

o Plot size should be sufficient to allow for accurate application and assessment while
minimizing edge effects (e.g., 2m x 5m).

e Treatments:

o

Untreated Control (weedy check).

[¢]

Diclosulam applied at a standard rate (e.g., 22.5 g a.i. ha~1) without adjuvant.[9]

[¢]

Diclosulam applied at a standard rate with Adjuvant Type A (e.g., NIS at 0.25% v/v).[11]

[e]

Diclosulam applied at a standard rate with Adjuvant Type B (e.g., MSO at 1.0% v/v).[6]

o

(Optional) Include reduced rates of diclosulam with adjuvants to test for enhanced
activity.

» Herbicide Application:

o Apply herbicides using a calibrated backpack sprayer equipped with flat-fan nozzles
designed to deliver a uniform spray volume (e.g., 200-250 L/ha).[3]

o For post-emergence applications, apply when weeds are at the 2-4 leaf stage for optimal
susceptibility.[2]
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o Record environmental conditions at the time of application (temperature, humidity, wind
speed).

o Data Collection:

o Visually assess weed control at set intervals after treatment (e.g., 7, 14, and 28 days). Use
a scale of 0% (no control) to 100% (complete death of weeds).

o Assess crop phytotoxicity at the same intervals using a scale of 0% (no injury) to 100%
(crop death).

o At the end of the assessment period, collect weed biomass from a designated quadrat
(e.g., 0.25 m2) within each plot. Dry the biomass in an oven until a constant weight is
achieved and record the dry weight.

 Statistical Analysis:
o Analyze the data using Analysis of Variance (ANOVA).

o If the ANOVA shows significant differences, use a mean separation test (e.g., Tukey's
HSD) to compare treatment means.

Protocol 2: Jar Test for Tank-Mix Compatibility

o Materials: A clear glass quart jar with a lid, water, and all components of the proposed spray
mixture (diclosulam, adjuvant, other pesticides, etc.).

e Procedure:
o Add 1 pint of water (representing the carrier) to the jar.

o Add the other components one at a time, in the proper mixing order, using amounts
proportional to the intended tank mix. For example, if the intended rate is 1 quart of
product per 100 gallons of water, add 0.5 teaspoons of product to the pint of water in the
jar.

o Shake the jar vigorously after each addition.
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o Let the mixture stand for 15-30 minutes and observe for any signs of incompatibility, such
as flakes, crystals, sludge, separation, or clumping.

o If any of these signs appear, the mixture is likely incompatible and should not be tank-
mixed.

Visualizations
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Caption: Mechanism of diclosulam action and enhancement by adjuvants.
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Start: Poor Weed Control
Observed with Diclosulam

Is the target weed a
grass or broadleaf species?

Broadleaf

Solution:
Tank-mix diclosulam with
a grass-specific herbicide.

Was the application
post-emergence?

No (Pre-emergence)

Action:
Were environmental conditions Verify application rate,
stressful (e.g., drought)? weed growth stage, and
equipment calibration.

Yes

Solution: Solution:
Add an appropriate adjuvant Use an oil-based adjuvant (COC or MSO)
(e.g., NIS, MSO) to the tank. to improve cuticle penetration.

Click to download full resolution via product page

Caption: Troubleshooting workflow for poor diclosulam performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diclosulam | 145701-21-9 | FD103289 | Biosynth [biosynth.com]

2. Diclosulam 84% WG Online | Diclosulam 84% WG Manufacturer and Suppliers
[scimplify.com]

o 3. peptechbio.com [peptechbio.com]

e 4. Kimbo Diclosulam Herbicide | Selective Weed Control for Soybean & Groundnut
[piindustries.com]

e 5. saskpulse.com [saskpulse.com]

e 6. Crop Protection Network [cropprotectionnetwork.org]

e 7. balchem.com [balchem.com]

e 8. cwss.org [cwss.org]

e 9. researchgate.net [researchgate.net]

» 10. cabidigitallibrary.org [cabidigitallibrary.org]

e 11. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]

e 12. Pesticide Spray Adjuvants | Mississippi Soybean Promotion Board [mssoy.org]
e 13. crec.ifas.ufl.edu [crec.ifas.ufl.edu]

e 14. ipcm.wisc.edu [ipcm.wisc.edu]

e 15. Tank-Mix Guidelines | Crop Science US [cropscience.bayer.us]

e 16. Weed control and selectivity of diclosulam as a preemergence soybean herbicide - Weed
Control Journal [weedcontroljournal.org]

« To cite this document: BenchChem. [Enhancing Diclosulam activity with adjuvants or
surfactants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129774#enhancing-diclosulam-activity-with-
adjuvants-or-surfactants]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b129774?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/FD103289/145701-21-9-diclosulam
https://www.scimplify.com/diclosulam-84-wg
https://www.scimplify.com/diclosulam-84-wg
https://peptechbio.com/products/diclosulam-84-wg-herbicide-manufacturer/
https://www.piindustries.com/pi-products/kimbo/
https://www.piindustries.com/pi-products/kimbo/
https://saskpulse.com/resources/adjuvants-what-they-do-and-how-they-do-it/
https://cropprotectionnetwork.org/publications/adjuvants-with-herbicides-when-and-why-they-are-needed
https://balchem.com/news/adding-a-surfactant-to-your-tank-mix/
https://www.cwss.org/wp-content/uploads/2018/05/23_F5_Zollinger-Effects-of-Adjuvants.pdf
https://www.researchgate.net/publication/361400308_Weed_control_with_diclosulam_in_soybean
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20210324336
https://oaktrust.library.tamu.edu/server/api/core/bitstreams/cd895b19-eb57-406a-97be-016270bc384d/content
https://mssoy.org/articles/pesticide-spray-adjuvants
https://crec.ifas.ufl.edu/media/crecifasufledu/extension/extension-publications/2022/2022_february_increasing.pdf
https://ipcm.wisc.edu/wp-content/uploads/sites/54/2023/08/UW_AdjuvantSelection.pdf
https://www.cropscience.bayer.us/articles/bayer/tank-mix-guidelines
https://www.weedcontroljournal.org/article/weed-control-and-selectivity-of-diclosulam-as-a-preemergence-soybean-herbicide/
https://www.weedcontroljournal.org/article/weed-control-and-selectivity-of-diclosulam-as-a-preemergence-soybean-herbicide/
https://www.benchchem.com/product/b129774#enhancing-diclosulam-activity-with-adjuvants-or-surfactants
https://www.benchchem.com/product/b129774#enhancing-diclosulam-activity-with-adjuvants-or-surfactants
https://www.benchchem.com/product/b129774#enhancing-diclosulam-activity-with-adjuvants-or-surfactants
https://www.benchchem.com/product/b129774#enhancing-diclosulam-activity-with-adjuvants-or-surfactants
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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